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Compound of Interest

Compound Name: Americium dioxide

CAS No.: 12005-67-3

Cat. No.: B13753126

Get Quote

For Researchers and Scientists

This technical guide provides a comprehensive overview of the solid-state chemistry of

americium oxides, focusing on their synthesis, structure, and key properties. The information is

intended for professionals in materials science, nuclear chemistry, and related research fields.

Introduction to Americium Oxides
Americium (Am), a synthetic actinide element, exhibits a complex chemistry, particularly in its

oxide forms. The primary oxides of americium include americium(IV) oxide (AmO₂),

americium(III) oxide (Am₂O₃), and the less common americium(II) oxide (AmO).[1] The dioxide,

AmO₂, is the most stable and common form, serving as the primary compound for storage and

applications due to its stability compared to corrosive acidic solutions.[2][3] The americium-

oxygen system is characterized by a significant tendency for non-stoichiometry, with various

phases existing between AmO₂ and Am₂O₃.[4]

Americium(IV) Oxide (AmO₂)
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Americium dioxide is a black, crystalline solid that is a key material in many applications of

americium, including as a source for alpha particles.[2]

Synthesis
The most common and well-documented method for synthesizing AmO₂ is through the thermal

decomposition of americium(III) oxalate.[2][3][5] This process is favored for converting acidic

solutions of americium, which are difficult to store long-term, into a stable solid form.[2]

Experimental Protocol: Oxalate Precipitation and Calcination

Preparation of Americium Solution: Start with americium dissolved in hydrochloric acid (HCl).

[2]

Neutralization: Neutralize the excess acid with ammonium hydroxide (NH₄OH) to a final

acidity of approximately 0.1 N HCl.[5]

Precipitation: Slowly add a saturated solution of oxalic acid (H₂C₂O₄) to the neutralized

americium solution. This precipitates americium(III) oxalate (Am₂(C₂O₄)₃) as dull pink

crystals.[2][5] An excess of oxalic acid is added to ensure complete precipitation, forming a

slurry.[5]

Filtration and Washing: The americium oxalate precipitate is filtered, washed with water, and

partially air-dried.[2][5]

Calcination: The americium oxalate, held in a platinum boat, is subjected to a multi-stage

heating process in a furnace:

Drying at 150°C for one hour.[5]

Decomposition at 350°C for one hour. The oxalate begins to decompose into black AmO₂

at around 300°C.[5]

Final firing at 800°C for at least 30 minutes to ensure complete conversion to the dioxide.

[2][5]

The furnace is then cooled to room temperature.[2]
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The resulting product is a fine, black powder of AmO₂.[5]

Crystal Structure and Properties
AmO₂ adopts a face-centered cubic (fcc) fluorite-type crystal structure, isostructural with other

actinide dioxides like UO₂ and PuO₂.[2][6] It is a mixed-valence compound where americium

can exist in both +3 and +4 oxidation states, leading to a high tolerance for non-stoichiometry

(AmO₂₋ₓ).[4]

Property[2][6] Value

Formula AmO₂

Appearance Black crystals

Crystal Structure Fluorite (cubic), cF12

Space Group Fm-3m (No. 225)

Lattice Constant (a) 5.376 - 5.3897 Å

Density 11.68 g/cm³

Melting Point ~2113 °C

Americium(III) Oxide (Am₂O₃)
Americium sesquioxide, Am₂O₃, is another important oxide that exists in multiple

crystallographic forms.[7]

Synthesis
Am₂O₃ is typically produced by the reduction of AmO₂.

Experimental Protocol: Reduction of AmO₂

Starting Material: Americium dioxide (AmO₂).

Reduction: Heat the AmO₂ powder in a stream of hydrogen gas (H₂).[7][8]
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Temperature Control: The temperature of the reduction process determines the resulting

crystal form of Am₂O₃.

Heating at 600°C produces the cubic, red-brown C-type Am₂O₃.[9]

Heating at 800°C yields the hexagonal, tan A-type Am₂O₃.[7][9]

Crystal Structures and Properties
Am₂O₃ exhibits polymorphism, with the most common forms being the A-type (hexagonal) and

C-type (body-centered cubic).[7][9] The cubic form can convert to the hexagonal form upon

heating to 800°C.[7]

Property[1][7][9] A-type Am₂O₃ C-type Am₂O₃

Appearance Tan solid Red-brown solid

Crystal Structure Hexagonal (La₂O₃-type)
Body-centered cubic (Mn₂O₃-

type)

Space Group P-3m1 (No. 164) Ia-3

Lattice Constants a = 3.817 Å, c = 5.971 Å a = 11.03 Å

Melting Point 2205 °C Converts to A-type at 800°C

Density 11.77 g/cm³ -

Phase Relationships and Non-Stoichiometry
The americium-oxygen system is complex, with a continuous range of compositions possible

between AmO₂ and Am₂O₃, often denoted as AmO₂₋ₓ. The exact phase diagram is influenced

by temperature and oxygen partial pressure.[4] Heating AmO₂ above 800-1000°C, even in air,

can lead to oxygen loss, forming substoichiometric AmO₂₋ₓ.[10][11] This reduction is

accompanied by an increase in the lattice parameter due to the formation of larger Am³⁺ ions to

maintain charge neutrality.[6]

Several intermediate phases between AmO₂ and Am₂O₃ have been reported, including a body-

centered cubic phase with a stoichiometry around AmO₁.₆₁₊ₓ.[4]
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Caption: Synthesis pathways for major americium oxides.

Characterization Methods
The structural and chemical properties of americium oxides are primarily investigated using the

following techniques:

X-ray Diffraction (XRD): XRD is the principal method for identifying crystal phases,

determining lattice parameters, and studying phase transitions.[4][10][12] High-temperature

XRD (HT-XRD) is particularly valuable for mapping the Am-O phase diagram as a function of

temperature and atmosphere.[4]

X-ray Absorption Spectroscopy (XAS): XAS and related techniques like XANES and EXAFS

provide detailed information on the local atomic structure and the electronic state (oxidation

state) of americium in the oxides.[12][13]

Thermal Analysis: Techniques such as thermogravimetric analysis (TGA) and differential

thermal analysis (DTA) are used to study the thermal decomposition of precursors like

americium oxalate and the thermal stability of the oxides.[14]
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Caption: General experimental workflow for americium oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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